Cas no 1698773-78-2 (2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- 2-Butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 1698773-78-2
- EN300-1119434
-
- Inchi: 1S/C11H19N3/c1-3-4-5-10-8-11-12-7-6-9(2)14(11)13-10/h8-9,12H,3-7H2,1-2H3
- InChI Key: GNWDJEPBOYKHTK-UHFFFAOYSA-N
- SMILES: N12C(=CC(CCCC)=N1)NCCC2C
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.8Ų
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119434-0.05g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1119434-0.1g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1119434-0.25g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1119434-0.5g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1119434-1.0g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 1g |
$1371.0 | 2023-06-09 | ||
| Enamine | EN300-1119434-2.5g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1119434-5.0g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 5g |
$3977.0 | 2023-06-09 | ||
| Enamine | EN300-1119434-10.0g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 10g |
$5897.0 | 2023-06-09 | ||
| Enamine | EN300-1119434-1g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1119434-5g |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698773-78-2 | 95% | 5g |
$3065.0 | 2023-10-27 |
2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
Comprehensive Overview of 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698773-78-2)
In the realm of heterocyclic chemistry, 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698773-78-2) has emerged as a compound of significant interest due to its unique structural framework and potential applications. This pyrazolo[1,5-a]pyrimidine derivative is characterized by a fused bicyclic system, which incorporates both pyrazole and pyrimidine rings. Such heterocyclic compounds are widely studied for their diverse biological activities and utility in pharmaceutical research.
The molecular structure of 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine features a butyl group at the 2-position and a methyl group at the 7-position, which influence its physicochemical properties. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of small molecule inhibitors targeting enzymes or receptors. Its CAS No. 1698773-78-2 is frequently referenced in patent literature, underscoring its relevance in drug discovery pipelines.
Recent trends in AI-driven drug design and computational chemistry have amplified the demand for specialized heterocyclic scaffolds like this compound. Online searches for "pyrazolo[1,5-a]pyrimidine synthesis" or "CAS 1698773-78-2 applications" reflect growing curiosity about its synthetic routes and structure-activity relationships. Notably, its lipophilic nature and hydrogen-bonding capacity make it a candidate for optimizing bioavailability in lead compounds.
From a synthetic perspective, 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine can be prepared via cyclocondensation reactions involving β-diketones or their equivalents. Innovations in green chemistry have also prompted explorations into solvent-free or catalytic methods to produce such N-heterocycles sustainably. These advancements align with the broader shift toward eco-friendly synthesis in organic chemistry.
In the context of biochemical research, this compound's pyrimidine core mimics natural nucleobases, enabling interactions with biological targets like kinases or GPCRs. Queries such as "pyrazolo[1,5-a]pyrimidine biological activity" highlight its potential in oncology or neurological disorders. However, rigorous in vitro and in vivo studies are essential to validate these hypotheses.
Regulatory and safety assessments of CAS No. 1698773-78-2 remain critical, especially for industrial-scale production. Analytical techniques like HPLC and NMR are employed to ensure purity, while QSAR models help predict its toxicological profile. Such data is vital for compliance with REACH and other chemical regulations.
To conclude, 2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its CAS No. 1698773-78-2 serves as a gateway to deeper explorations in materials science, catalysis, and therapeutic development. As high-throughput screening and machine learning refine compound libraries, this molecule’s versatility will likely sustain its prominence in scientific discourse.
1698773-78-2 (2-butyl-7-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)